2-{[(4-chlorophenyl)sulfonyl]-3,4-dimethylanilino}-N-cyclopentylacetamide

• Molecular Formula: C21H25ClN2O3S
• Molecular Weight: 421 g/mol
• IUPAC Name: 2-(N-(4-chlorophenyl)sulfonyl-3,4-dimethylanilino)-N-cyclopentylacetamide
• InChI: InChI=1S/C21H25ClN2O3S/c1-15-7-10-19(13-16(15)2)24(14-21(25)23-18-5-3-4-6-18)28(26,27)20-11-8-17(22)9-12-20/h7-13,18H,3-6,14H2,1-2H3,(H,23,25)
• InChI Key: LXXDJFZBYMSHPF-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)N(CC(=O)NC2CCCC2)S(=O)(=O)C3=CC=C(C=C3)Cl)C

Description

2-{[(4-chlorophenyl)sulfonyl]-3,4-dimethylanilino}-N-cyclopentylacetamide, also known as CR8, is a small molecule inhibitor that has been developed for the treatment of cancer. It has shown promising results in preclinical studies and is currently undergoing clinical trials.

Mechanism of Action

2-{[(4-chlorophenyl)sulfonyl]-3,4-dimethylanilino}-N-cyclopentylacetamide inhibits the activity of cyclin-dependent kinases (CDKs), which are enzymes that play a key role in cell cycle regulation. By inhibiting CDKs, 2-{[(4-chlorophenyl)sulfonyl]-3,4-dimethylanilino}-N-cyclopentylacetamide prevents cancer cells from dividing and proliferating. Additionally, 2-{[(4-chlorophenyl)sulfonyl]-3,4-dimethylanilino}-N-cyclopentylacetamide has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
2-{[(4-chlorophenyl)sulfonyl]-3,4-dimethylanilino}-N-cyclopentylacetamide has been shown to have minimal toxicity in normal cells, indicating its potential as a safe and effective cancer treatment. In addition to its anti-cancer effects, 2-{[(4-chlorophenyl)sulfonyl]-3,4-dimethylanilino}-N-cyclopentylacetamide has also been shown to have anti-inflammatory properties and may have potential in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{[(4-chlorophenyl)sulfonyl]-3,4-dimethylanilino}-N-cyclopentylacetamide in lab experiments is its specificity for CDKs, which allows for targeted inhibition of cancer cell proliferation. However, one limitation is that 2-{[(4-chlorophenyl)sulfonyl]-3,4-dimethylanilino}-N-cyclopentylacetamide may not be effective in all types of cancer, and further research is needed to identify the specific types of cancer that may benefit from 2-{[(4-chlorophenyl)sulfonyl]-3,4-dimethylanilino}-N-cyclopentylacetamide treatment.

Future Directions

For 2-{[(4-chlorophenyl)sulfonyl]-3,4-dimethylanilino}-N-cyclopentylacetamide research include further preclinical studies to determine its efficacy in vivo, as well as clinical trials to evaluate its safety and effectiveness in humans. Additionally, 2-{[(4-chlorophenyl)sulfonyl]-3,4-dimethylanilino}-N-cyclopentylacetamide may have potential as a treatment for other diseases, such as inflammatory bowel disease and rheumatoid arthritis, and further research is needed to investigate these potential applications.

Synthesis Methods

2-{[(4-chlorophenyl)sulfonyl]-3,4-dimethylanilino}-N-cyclopentylacetamide can be synthesized using a multistep process that involves the reaction of 4-chlorobenzenesulfonyl chloride with 3,4-dimethylaniline, followed by the reaction of the resulting compound with cyclopentylacetyl chloride. The final product is obtained after purification using column chromatography.

Scientific Research Applications

2-{[(4-chlorophenyl)sulfonyl]-3,4-dimethylanilino}-N-cyclopentylacetamide has been extensively studied for its potential as an anti-cancer agent. It has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and pancreatic cancer. 2-{[(4-chlorophenyl)sulfonyl]-3,4-dimethylanilino}-N-cyclopentylacetamide has also been shown to be effective in combination with other chemotherapeutic agents, such as gemcitabine and cisplatin.